Cas no 2551119-65-2 (lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate)
2551119-65-2 structure
Product Name:lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
CAS No:2551119-65-2
MF:C6H8LiN3O2
MW:161.087620735168
MDL:MFCD32875345
CID:5656754
PubChem ID:155822257
Update Time:2023-11-27
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Lithium;3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- EN300-27194225
- lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate
- 2551119-65-2
-
- MDL： MFCD32875345
- Inchi： 1S/C6H9N3O2.Li/c1-4-7-5(9-8-4)2-3-6(10)11;/h2-3H2,1H3,(H,10,11)(H,7,8,9);/q;+1/p-1
- InChI Key： PTPRMIHCCVZKHE-UHFFFAOYSA-M
- SMILES： [O-]C(CCC1=NNC(C)=N1)=O.[Li+]
Computed Properties
- Exact Mass: 161.07765494g/mol
- Monoisotopic Mass: 161.07765494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.7Ų
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194225-1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 1g |
$205.0 | 2023-09-10 | |
| Enamine | EN300-27194225-5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 5g |
$933.0 | 2023-09-10 | |
| Enamine | EN300-27194225-10g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95% | 10g |
$1846.0 | 2023-09-10 | |
| Enamine | EN300-27194225-0.05g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.05g |
$47.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.1g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.1g |
$71.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.25g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.25g |
$102.0 | 2025-03-20 | |
| Enamine | EN300-27194225-0.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 0.5g |
$160.0 | 2025-03-20 | |
| Enamine | EN300-27194225-1.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 1.0g |
$205.0 | 2025-03-20 | |
| Enamine | EN300-27194225-2.5g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 2.5g |
$472.0 | 2025-03-20 | |
| Enamine | EN300-27194225-5.0g |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate |
2551119-65-2 | 95.0% | 5.0g |
$933.0 | 2025-03-20 |
lithium(1+) 3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoate Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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